Cas no 82970-80-7 (Sphingosylphosphorylcholine)

• Product Name: Sphingosylphosphorylcholine
• CAS No: 82970-80-7
• MF: C₂₃H₄₉N₂O₅P
• MW: 464.619328260422
• CID: 1807003
• PubChem ID: 5353957
• Update Time: 2024-10-27

Sphingosylphosphorylcholine Chemical and Physical Properties

Names and Identifiers

• LYSO-SPHINGOMYELIN
• sphingosylphosphorylcholine
• Sphingosine-1-phosphocholine
• Sphingosylphosphorylchloline
• sphing-4-enine-1-phosphocholine
• Lysosphingomyelin
• SM(d18:1/0:0)
• D-erythro-sphingosylphosphorylcholine
• SPC
• Lyso SM (d18:1)
• [(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
• D-erythro-sphingosine phosphocholine
• sphingosyl phosphorylcholine
• Sphingosylphosphoryl-choline
• sphingosylphosphocholine betaine
• GTPL4032
• Choline, 2-amino-3-hydroxy-4-octadecenyl phosphate (6CI)
• Ethanaminium, 2-[[[(2-amino-3-hydroxy-4-octadecenyl)oxy]hydroxyphosphinyl]oxy]-N,N,N-trimethyl-, inner salt (9CI)
• J-010331
• Sphingosylphosphorylcholine (lyso-sphingomyelin)
• lyso-Sphingomyelin, SPC (mixture of D-erythro, L-threo isomers)
• [(E)-2-amino-3-hydroxyoctadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
• Sphingosylphosphorylcholine, D-erythro
• D-erythro/L-threo Lysosphingomyelin (d18:1)
• PD130741
• 82970-80-7
• AKOS040755670
• Sphingosylphosphorylcholine

• Inchi： 1S/C23H49N2O5P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23(26)22(24)21-30-31(27,28)29-20-19-25(2,3)4/h17-18,22-23,26H,5-16,19-21,24H2,1-4H3/b18-17+/t22-,23+/m0/s1
• InChI Key： JLVSPVFPBBFMBE-HXSWCURESA-N
• SMILES： P(=O)([O-])(OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)N)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 464.33790967 g/mol
• Monoisotopic Mass: 464.33790967 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 21
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 464.6
• XLogP3: 4.7
• Topological Polar Surface Area: 105